Cas no 16060-49-4 (Phenol,2-amino-5-ethoxy-)

• Product Name: Phenol,2-amino-5-ethoxy-
• CAS No: 16060-49-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00020971
• CID: 210223
• PubChem ID: 97344
• Update Time: 2025-05-25

Phenol,2-amino-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-amino-5-ethoxy-
• 2-hydroxyphenetidine
• 2-Amino-5-ethoxyphenol
• NSC 116728
• SCHEMBL2918148
• SY291957
• Phenol, 2-amino-5-ethoxy-
• 2-Amino-5-ethoxyphenol #
• NSC-116728
• 16060-49-4
• KJTXCKZBFHBRQT-UHFFFAOYSA-N
• DTXSID30936348
• NSC116728
• MFCD00020971

• MDL： MFCD00020971
• Inchi： 1S/C8H11NO2/c1-2-11-6-3-4-7(9)8(10)5-6/h3-5,10H,2,9H2,1H3
• InChI Key： KJTXCKZBFHBRQT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)O)N

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 292.7°Cat760mmHg
• Flash Point: 130.8°C
• Refractive Index: 1.583
• PSA: 55.48

Additional information on Phenol,2-amino-5-ethoxy-

Comprehensive Overview of Phenol,2-amino-5-ethoxy- (CAS No. 16060-49-4): Properties, Applications, and Industry Insights

Phenol,2-amino-5-ethoxy- (CAS No. 16060-49-4) is an organic compound belonging to the class of aminophenol derivatives. This chemical is widely recognized for its unique molecular structure, featuring an amino group (-NH₂) and an ethoxy group (-OCH₂CH₃) attached to a phenol ring. The compound's versatility makes it valuable in various industrial and research applications, particularly in the synthesis of dyes, pharmaceuticals, and specialty chemicals.

One of the most frequently searched questions about Phenol,2-amino-5-ethoxy- revolves around its synthesis methods. Researchers often explore its production via ethoxylation of 2-amino-5-chlorophenol or through catalytic reduction of corresponding nitro compounds. The compound's solubility in organic solvents like ethanol and acetone is another hot topic, as it impacts its usability in formulations. Recent trends also highlight interest in its green chemistry alternatives, aligning with the global push for sustainable chemical processes.

In the pharmaceutical sector, CAS No. 16060-49-4 serves as a key intermediate for developing active pharmaceutical ingredients (APIs). Its structural features enable the creation of compounds with potential biological activity, making it a subject of ongoing drug discovery research. The compound's stability under controlled conditions and compatibility with various reaction conditions are frequently discussed in patent literature and scientific publications.

The dye industry extensively utilizes 2-amino-5-ethoxyphenol (a common synonym) as a precursor for azo dyes and other colorants. Its ability to form stable chromophores makes it particularly valuable for creating lightfast dyes used in textiles and specialty coatings. Recent advancements in digital printing technologies have renewed interest in such intermediates for developing next-generation ink formulations.

From an analytical perspective, Phenol,2-amino-5-ethoxy- requires specific chromatographic techniques for purity assessment. High-performance liquid chromatography (HPLC) with UV detection remains the gold standard, while mass spectrometry methods are gaining traction for structural confirmation. These analytical aspects are crucial for quality control in manufacturing processes.

Environmental considerations surrounding CAS 16060-49-4 have gained attention in recent years. Researchers are investigating its biodegradation pathways and ecotoxicological profile to ensure compliance with evolving environmental regulations. This aligns with the broader industry focus on green chemistry principles and sustainable chemical management.

The compound's physical properties—including its melting point range (typically 85-90°C) and characteristic off-white to light brown crystalline appearance—are frequently referenced in technical datasheets. These parameters are critical for formulators and process engineers working with this material in industrial settings.

In material science applications, 2-amino-5-ethoxyphenol shows promise as a building block for polymeric materials and coordination complexes. Its ability to act as a ligand for metal ions has sparked interest in catalysis applications, particularly in asymmetric synthesis—a trending topic in academic research circles.

Storage and handling recommendations for Phenol,2-amino-5-ethoxy- emphasize protection from light and moisture, typically suggesting amber glass containers under inert atmosphere for long-term stability. These practical considerations are often sought after by laboratory technicians and inventory managers.

Market analysis indicates growing demand for CAS No. 16060-49-4 in emerging economies, particularly in Asia's rapidly expanding pharmaceutical and specialty chemicals sectors. This economic perspective complements the technical discussions and provides valuable context for business decision-makers.

Recent patent activity reveals innovative applications of 2-amino-5-ethoxyphenol in electronic materials, particularly as a component in organic semiconductors and photoresist formulations. These cutting-edge applications demonstrate the compound's relevance in high-tech industries beyond its traditional uses.

Quality specifications for Phenol,2-amino-5-ethoxy- typically require ≥98% purity for most applications, with stringent controls on residual solvents and heavy metal content. These quality parameters are essential considerations for procurement specialists across multiple industries.

The compound's spectroscopic characteristics, including distinctive IR absorption bands and NMR chemical shifts, serve as important identification markers. Analytical chemists frequently reference these spectral data when characterizing the material or troubleshooting synthesis pathways.

Looking forward, research into Phenol,2-amino-5-ethoxy- derivatives continues to expand, with particular focus on modifying its structure to enhance specific properties. This molecular tailoring approach represents a significant trend in modern chemical research and development.